N-(4-iodo-3-methylphenyl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-(4-iodo-3-methylphenyl)-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H19IN2O3S2/c1-12-11-14(4-5-15(12)18)19-17(21)13-6-8-20(9-7-13)25(22,23)16-3-2-10-24-16/h2-5,10-11,13H,6-9H2,1H3,(H,19,21)
• InChI Key: FRZRRHVSPIWXSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2CCN(CC2)S(=O)(=O)C3=CC=CS3)I
• Molecular Formula: C17H19IN2O3S2
• Molecular Weight: 490.4 g/mol

Description

N-(4-iodo-3-methylphenyl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential applications in the development of new drugs, particularly in the treatment of various diseases.

Scientific Research Applications

Anticancer Potential

Research has been conducted on the synthesis of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole to evaluate their anticancer properties. These compounds were found to have significant potential as anticancer agents, with specific derivatives showing strong activity relative to doxorubicin, a commonly used reference compound in cancer treatment studies. The study emphasizes the need for further in vivo research to confirm the therapeutic usefulness of these derivatives (Rehman et al., 2018).

Antimicrobial Activity

Another study focused on the synthesis of thiophenyl pyrazoles and isoxazoles, adopting a 1,3-dipolar cycloaddition methodology. These compounds demonstrated significant antibacterial and antifungal activities against various strains, highlighting their potential in antimicrobial therapy (Sowmya et al., 2018).

Radioligand for Brain Receptors

A specific compound, synthesized and labeled with iodine-123, was identified as a potential SPECT radioligand for the brain cannabinoid CB1 receptor. This research opens up possibilities for in vivo imaging of cannabinoid receptors, which could have significant implications for neurological studies and diagnostics (Lan et al., 1996).

Antibacterial and Cytotoxic Activities

New thiophene-based compounds were synthesized and evaluated for their cytotoxic activities against human cancer cell lines, indicating promising results. This research underscores the potential of these compounds in developing new anticancer therapies (Mehdhar et al., 2022).

Anti-Angiogenic and DNA Cleavage Activities

A series of novel derivatives was synthesized and tested for their ability to inhibit in vivo angiogenesis and DNA cleavage abilities. These findings suggest their potential as anticancer agents by exerting both anti-angiogenic and cytotoxic effects (Kambappa et al., 2017).